N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,3-dimethylbutanamide

• IUPAC Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C19H28N2O3/c1-7-21-14-9-8-13(20-16(22)11-18(2,3)4)10-15(14)24-12-19(5,6)17(21)23/h8-10H,7,11-12H2,1-6H3,(H,20,22)
• InChI Key: SXWGGDDYPMUYLL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC(C)(C)C)OCC(C1=O)(C)C
• Molecular Formula: C19H28N2O3
• Molecular Weight: 332.4 g/mol
• CAS No.: 921563-09-9

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,3-dimethylbutanamide is a useful research compound. Its molecular formula is C19H28N2O3 and its molecular weight is 332.444. The purity is usually 95%.
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Scientific Research Applications

A study conducted by Petrovskii et al. (2017) explored the synthesis, crystal structure, and photophysical properties of dimethyl 7-oxa-2a1-azabenzo[b]cyclopenta[pq]pleiadene-1,2-dicarboxylate, a novel fused oxazapolycyclic skeleton related to the oxazepine family. This compound, characterized by its unique representative of pyrrole-fused dibenzo[b,f][1,4]oxazepines consisting of six fused rings, demonstrated strong blue emission in dichloromethane, suggesting potential applications in materials science and photophysical research (Petrovskii et al., 2017).

Another related work by Almansour et al. (2016) focused on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which were derived from N-alkylated benzimidazole 2-carboxaldehyde. The study provided insights into the molecular structure, charge distributions, and regions of electrophilic and nucleophilic reactivity of these compounds, which are valuable for understanding the chemical behavior and potential reactivity of oxazepine derivatives (Almansour et al., 2016).

Chemical Reactivity and Applications

The reactivity and potential applications of oxazepine derivatives, including compounds structurally similar to N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,3-dimethylbutanamide, can be inferred from studies focusing on the synthesis and functionalization of these heterocycles.

For instance, Katritzky et al. (2001) presented methodologies for synthesizing 1,4-benzothiazepines and 1,4-benzoxazepines through cyclizations of specific pyrrolidinones and isoindolinones. These synthetic routes highlight the versatility and potential for diversification in the oxazepine class, suggesting possibilities for designing new compounds with tailored properties for specific scientific applications (Katritzky et al., 2001).

Another study by Honey et al. (2012) explored the synthesis of diverse trifluoromethyl heterocycles from a single precursor, demonstrating the utility of carbene insertion reactions catalyzed by rhodium(II) or copper(II) for generating a wide range of heterocycles, including oxazoles and oxazepines. This research underscores the synthetic flexibility of oxazepine derivatives, which could be leveraged for creating new materials or drugs with specific desired functionalities (Honey et al., 2012).